1,4-Dioxane-2-carbohydrazide
Overview
Description
1,4-Dioxane-2-carbohydrazide, also known as 1,4-dioxane-2-carboxylic acid hydrazide, is a compound that is widely used in the synthesis of a variety of organic compounds. It is a versatile reagent with many applications in the synthesis of organic compounds and in the preparation of pharmaceuticals. 1,4-Dioxane-2-carbohydrazide can also be used in the synthesis of polymers, dyes, catalysts, and other materials.
Scientific Research Applications
1,4-Dioxane-2-carbohydrazide: A Multifaceted Compound in Scientific Research
1,4-Dioxane-2-carbohydrazide is a compound with a unique chemical profile that has been synthesized since the 19th century and finds applications across various fields of scientific research. Below are detailed sections focusing on six unique applications of this compound:
Material Science Enhancing Performance Characteristics: In material science, 1,4-Dioxane-2-carbohydrazide is utilized for the creation of novel materials. Its distinct chemical structure allows for the development of materials with improved thermal stability, mechanical strength, or optical properties .
Pharmaceutical Industry Drug Synthesis and Modification: This compound plays a role in the pharmaceutical industry where it may be used in the synthesis or modification of drugs. Its reactivity can be harnessed to create or alter pharmaceutical compounds.
3. Environmental Science: Contaminant Analysis and Removal As a contaminant of emerging concern, 1,4-Dioxane-2-carbohydrazide’s presence in water and soil can be monitored and studied for its environmental impact and removal strategies .
4. Analytical Chemistry: Method Development for Compound Detection Researchers have developed methods such as Static Headspace GC-MS to determine the contents of 1,4-dioxane compounds in various substances, indicating its use in analytical chemistry for selective detection .
Chemical Synthesis Intermediate in Organic Reactions: The compound serves as an intermediate in various organic reactions due to its reactive hydrazide group, which can participate in condensation reactions forming hydrazones or other derivatives.
Industrial Applications Process Optimization: Though not directly related to 1,4-Dioxane-2-carbohydrazide, its parent compound 1,4-dioxane has been used historically in industrial applications which could suggest potential process optimization roles for its derivatives .
properties
IUPAC Name |
1,4-dioxane-2-carbohydrazide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H10N2O3/c6-7-5(8)4-3-9-1-2-10-4/h4H,1-3,6H2,(H,7,8) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SBUPBLSDZSZQBG-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COC(CO1)C(=O)NN |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H10N2O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
146.14 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1,4-Dioxane-2-carbohydrazide | |
CAS RN |
1097812-58-2 |
Source
|
| Record name | 1,4-dioxane-2-carbohydrazide | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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